Cas no 331459-18-8 (Ethanone,1-[4-(methyleneamino)phenyl]-)

• Product Name: Ethanone,1-[4-(methyleneamino)phenyl]-
• CAS No: 331459-18-8
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 301756
• Update Time: 2024-01-27

Ethanone,1-[4-(methyleneamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(methyleneamino)phenyl]-
• Ethanone, 1-[4-(methyleneamino)phenyl]- (9CI)

• Inchi： 1S/C9H9NO/c1-7(11)8-3-5-9(10-2)6-4-8/h3-6H,2H2,1H3
• InChI Key： IYTPWSYYKDPHRD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(N=C)C=C1)C

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• PSA: 29.43